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Compound of Interest

Compound Name:
2-[3-

(Trifluoromethyl)phenyl]piperidine

CAS No.: 383128-75-4

Cat. No.: B1307632 Get Quote

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject:

Troubleshooting Aqueous Solubility in Piperidine-Based Small Molecules

Executive Summary & Diagnostic Framework
Piperidine scaffolds are ubiquitous in medicinal chemistry (e.g., Ibrutinib, Donepezil) due to

their ability to mimic peptide turns and form key hydrogen bonds. However, a common failure

mode in early discovery is poor aqueous solubility, often driven by the attachment of lipophilic

aromatic tails required for potency.

As a Senior Application Scientist, I categorize solubility failures into two distinct phenotypes:

The "Grease Ball" (High LogP/LogD): The molecule is too lipophilic. Solvation energy cannot

overcome the hydrophobic effect.

The "Brick Dust" (High Melting Point): The crystal lattice energy is too high. The molecule

packs too tightly to be disrupted by water.

Use the following decision matrix to determine your troubleshooting path.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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